Cas no 1629474-42-5 (Cyclopropanecarboxaldehyde, 1-bromo-)

• Product Name: Cyclopropanecarboxaldehyde, 1-bromo-
• CAS No: 1629474-42-5
• MF: C₄H₅BrO
• MW: 148.985900640488
• CID: 6368780
• PubChem ID: 21350880
• Update Time: 2025-06-08

Cyclopropanecarboxaldehyde, 1-bromo- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxaldehyde, 1-bromo-
• EN300-7462224
• 1629474-42-5
• SCHEMBL14501674
• 1-bromocyclopropane-1-carbaldehyde

• Inchi： 1S/C4H5BrO/c5-4(3-6)1-2-4/h3H,1-2H2
• InChI Key： SAMQNBMASDNLRJ-UHFFFAOYSA-N
• SMILES： C1(Br)(C=O)CC1

Computed Properties

• Exact Mass: 147.95238g/mol
• Monoisotopic Mass: 147.95238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 75.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 2.051±0.06 g/cm3(Predicted)
• Boiling Point: 136.8±23.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on Cyclopropanecarboxaldehyde, 1-bromo-

1-Bromo- Cyclopropanecarboxaldehyde (CAS No. 1629474-42-5): A Comprehensive Overview

1-Bromo-cyclopropanecarboxaldehyde (CAS No. 1629474-42-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its cyclopropane ring and bromo substituent, offers a range of potential applications in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving 1-bromo-cyclopropanecarboxaldehyde.

Chemical Structure and Properties

1-Bromo-cyclopropanecarboxaldehyde is a cyclic compound with the molecular formula C₄H₆OBr. The cyclopropane ring, a three-carbon cyclic structure, imparts unique reactivity and stability to the molecule. The presence of the bromo substituent at the 1-position and the aldehyde functional group at the carboxylic acid position further enhances its synthetic utility. The compound is a colorless liquid with a boiling point of approximately 85°C at 760 mmHg. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF).

Synthesis Methods

The synthesis of 1-bromo-cyclopropanecarboxaldehyde has been explored through various routes, each offering distinct advantages and challenges. One common method involves the bromination of cyclopropanecarboxaldehyde using N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN). This reaction proceeds via a radical mechanism, leading to the selective formation of the bromo-substituted product. Another approach involves the reaction of cyclopropylmagnesium bromide with carbon dioxide followed by hydrolysis to form the carboxylic acid, which can then be converted to the aldehyde using standard oxidation protocols.

Applications in Medicinal Chemistry

1-Bromo-cyclopropanecarboxaldehyde has shown promise in the development of novel pharmaceuticals due to its unique structural features. The cyclopropane ring can serve as a bioisostere for other functional groups, allowing for the design of compounds with improved pharmacological properties. For example, recent studies have demonstrated that derivatives of 1-bromo-cyclopropanecarboxaldehyde exhibit potent antitumor activity against various cancer cell lines. These derivatives are believed to act by disrupting key cellular processes such as DNA replication and protein synthesis.

Recent Research Advancements

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers from the University of California reported the synthesis and biological evaluation of a series of 1-bromo-cyclopropanecarboxaldehyde-based compounds as potential inhibitors of protein-protein interactions (PPIs). The study found that these compounds effectively inhibited the interaction between two key proteins involved in cancer progression, leading to significant cell death in vitro. This research highlights the potential of 1-bromo-cyclopropanecarboxaldehyde-based molecules as therapeutic agents for cancer treatment.

Safety Considerations

While 1-bromo-cyclopropanecarboxaldehyde offers numerous benefits in chemical synthesis and drug development, it is important to handle this compound with care due to its reactivity and potential hazards. Proper personal protective equipment (PPE) should be worn during handling, and experiments should be conducted in well-ventilated areas or fume hoods. Additionally, appropriate waste disposal procedures should be followed to ensure environmental safety.

Conclusion

1-Bromo-cyclopropanecarboxaldehyde (CAS No. 1629474-42-5) is a valuable compound with diverse applications in organic chemistry and medicinal chemistry. Its unique chemical structure and reactivity make it an attractive building block for the synthesis of complex molecules with potential therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical research.